Cas no 32793-37-6 ((e)-2-methylbut-2-enamide)

• Product Name: (e)-2-methylbut-2-enamide
• CAS No: 32793-37-6
• MF: C₅H₉NO
• MW: 99.1310613155365
• CID: 917261
• PubChem ID: 6367959
• Update Time: 2025-04-19

(e)-2-methylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• (e)-2-methylbut-2-enamide
• 32793-37-6
• NSC240557
• tiglicamide
• DTXSID50422874
• NSC-240557
• BDBM50226192
• CHEMBL53752

• Inchi： 1S/C5H9NO/c1-3-4(2)5(6)7/h3H,1-2H3,(H2,6,7)/b4-3+
• InChI Key： KFTHUBZIEMOORC-ONEGZZNKSA-N
• SMILES： O=C(/C(/C)=C/C)N

Computed Properties

• Exact Mass: 99.06847
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09